Cas no 2264-92-8 ([1,1'-Biphenyl]-2-amine, 3'-fluoro-)

• Product Name: [1,1'-Biphenyl]-2-amine, 3'-fluoro-
• CAS No: 2264-92-8
• MF: C₁₂H₁₀FN
• MW: 187.212906360626
• CID: 1411151
• PubChem ID: 2758973
• Update Time: 2025-04-20

[1,1'-Biphenyl]-2-amine, 3'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, 3'-fluoro-
• 2-(3-FLUOROPHENYL)ANILINE
• 3'-fluoro-[1,1'-biphenyl]-2-amine
• SCHEMBL397893
• HS-7213
• FJACHRXXIHYHRZ-UHFFFAOYSA-N
• 2-amino-3'-fluorobiphenyl
• 3'-fluorobiphenyl-2-amine
• AKOS004113529
• 2264-92-8

• Inchi： 1S/C12H10FN/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14/h1-8H,14H2
• InChI Key： FJACHRXXIHYHRZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 187.0798
• Monoisotopic Mass: 187.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02